N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-5-22-17-11-8-15(12-18(17)26-13-20(3,4)19(22)23)21-27(24,25)16-9-6-14(2)7-10-16/h6-12,21H,5,13H2,1-4H3
• InChI Key: SJRDYGQHHXFBHT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C)OCC(C1=O)(C)C
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

“N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide” is a chemical compound with the molecular formula C₂₃H₂₇F₃N₂O₄S. It has a mass of 484.164±0 dalton.

Molecular Structure Analysis

The canonical SMILES representation of the molecule is CCN1C2=C (C=C (C=C2)N (CC (F) (F)F)S (=O) (=O)C3=CC (=C (C=C3)C)C)OCC (C1=O) (C)C. This provides a text representation of the structure of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C₂₃H₂₇F₃N₂O₄S and a mass of 484.164±0 dalton. Other physical and chemical properties are not available in the sources I have access to.

Scientific Research Applications

Carbonic Anhydrase Inhibition for Therapeutic Applications

A novel class of [1,4]oxazepine-based primary sulfonamides demonstrated strong inhibition of human carbonic anhydrases, which are therapeutically relevant enzymes. This inhibition suggests potential applications in treating conditions related to aberrant carbonic anhydrase activity, such as glaucoma, epilepsy, and certain types of cancer (Sapegin et al., 2018).

Synthesis and Characterization of Quinazoline Sulfonamide Derivatives

The synthesis and structural characterization of quinazolin-4-yl-aminobenzenesulfonamide derivatives were explored. These compounds exhibited moderate antibacterial activity and excellent antifungal activity, highlighting their potential as lead compounds for the development of new antimicrobial agents (Kumar et al., 2018).

Antifungal and Anti-HIV Activities

Novel sulfonamide derivatives were synthesized and screened for their antifungal and anti-HIV activities. This research underscores the potential of sulfonamide derivatives in developing new therapies for infectious diseases (Zareef et al., 2007).

Anticancer Activity through DNA Interaction

Mixed-ligand copper(II)-sulfonamide complexes were studied for their ability to bind DNA, cleave DNA, and exhibit genotoxicity and anticancer activity. The sulfonamide derivative played a crucial role in determining the complex's interaction with DNA, offering insights into designing metal-based anticancer drugs (González-Álvarez et al., 2013).

Novel Syntheses of Heterocyclic Compounds

Research into isocyanide-based one-pot multicomponent reactions led to the synthesis of tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives. These reactions highlight the versatility of isocyanides in organic synthesis and the potential for creating diverse heterocyclic compounds (Shaabani et al., 2010).